Cas no 147137-42-6 (1H-Benzotriazole, 6-(chloromethyl)-1-methyl-)

1H-Benzotriazole, 6-(chloromethyl)-1-methyl- structure
147137-42-6 structure
Product Name:1H-Benzotriazole, 6-(chloromethyl)-1-methyl-
CAS No:147137-42-6
MF:C8H8ClN3
MW:181.622220039368
CID:3770002
PubChem ID:22905783
Update Time:2025-04-22

1H-Benzotriazole, 6-(chloromethyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazole, 6-(chloromethyl)-1-methyl-
    • 147137-42-6
    • 6-(chloromethyl)-1-methyl-1H-Benzotriazole
    • 6-chloromethyl-1-methyl-1H-benzotriazole
    • KCGHZSYXFSYAKV-UHFFFAOYSA-N
    • SCHEMBL8445272
    • DB-414388
    • Inchi: 1S/C8H8ClN3/c1-12-8-4-6(5-9)2-3-7(8)10-11-12/h2-4H,5H2,1H3
    • InChI Key: KCGHZSYXFSYAKV-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC2=C(C=1)N(C)N=N2

Computed Properties

  • Exact Mass: 181.0406750Da
  • Monoisotopic Mass: 181.0406750Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 30.7Ų
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